Cas no 866143-00-2 (Ethyl 5-[(4-bromophenyl)sulfanyl]-1,2,3-thiadiazole-4-carboxylate)

• Product Name: Ethyl 5-[(4-bromophenyl)sulfanyl]-1,2,3-thiadiazole-4-carboxylate
• CAS No: 866143-00-2
• MF: C₁₁H₉BrN₂O₂S₂
• MW: 345.235358953476
• CID: 5714331
• PubChem ID: 1488193
• Update Time: 2023-10-15

Ethyl 5-[(4-bromophenyl)sulfanyl]-1,2,3-thiadiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(4-bromophenyl)sulfanylthiadiazole-4-carboxylate
• 866143-00-2
• 9H-327S
• ethyl5-[(4-bromophenyl)sulfanyl]-1,2,3-thiadiazole-4-carboxylate
• ethyl 5-[(4-bromophenyl)sulfanyl]-1,2,3-thiadiazole-4-carboxylate
• AKOS005105430
• Ethyl 5-[(4-bromophenyl)sulfanyl]-1,2,3-thiadiazole-4-carboxylate

• Inchi： 1S/C11H9BrN2O2S2/c1-2-16-10(15)9-11(18-14-13-9)17-8-5-3-7(12)4-6-8/h3-6H,2H2,1H3
• InChI Key： XTELJOFBFDMBKG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)SC1=C(C(=O)OCC)N=NS1

Computed Properties

• Exact Mass: 343.92888g/mol
• Monoisotopic Mass: 343.92888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 106Ų